Cas no 1644-21-9 (1-Nitro-3-(1,1,2,2-tetrafluoroethoxy)benzene)

• Product Name: 1-Nitro-3-(1,1,2,2-tetrafluoroethoxy)benzene
• CAS No: 1644-21-9
• MF: C₈H₅F₄NO₃
• MW: 239.123816251755
• CID: 175649
• PubChem ID: 74238
• Update Time: 2025-11-02

1-Nitro-3-(1,1,2,2-tetrafluoroethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Nitro-3-(1,1,2,2-tetrafluoroethoxy)benzene
• Benzene,1-nitro-3-(1,1,2,2-tetrafluoroethoxy)-
• 3-TETRAFLUOROETHOXYNITROBENZENE
• 3-(1,1,2,2-TETRAFLUOROETHOXY)NITROBENZENE
• alpha,alpha,beta,beta-tetrafluoro-m-nitrophenetole
• 3-TETRAFLUOROETHOXYNITROBENZENE 98%
• 3-(1,1,2,2-Tetrafluoroethoxy)nitrobenzene98%
• 3-(1,1,2,2-Tetrafluoroethoxy)nitrobenzene 98%
• EINECS 216-704-8
• A810566
• SB85694
• Benzene, 1-nitro-3-(1,1,2,2-tetrafluoroethoxy)-
• 1-Nitro-3-(1,1,2,2-tetrafluoroethoxy)-benzene
• AKOS015852677
• FT-0613479
• SCHEMBL9190260
• 1-NITRO-3-(1,1,2,2-TETRAFLUORO-ETHOXY)-BENZENE
• DTXSID90167757
• NS00047529
• 1644-21-9

• MDL： MFCD00042449
• Inchi： 1S/C8H5F4NO3/c9-7(10)8(11,12)16-6-3-1-2-5(4-6)13(14)15/h1-4,7H
• InChI Key： NSXYRKKNVBEZDY-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(OC1C=CC=C(C=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 239.02100
• Monoisotopic Mass: 239.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 55A^2

Experimental Properties

• Density: 1.455 g/mL at 25 °C(lit.)
• Boiling Point: 262.6°C at 760 mmHg
• Flash Point: >230 °F
• Refractive Index: n20/D 1.461(lit.)
• PSA: 55.05000
• LogP: 3.35470

1-Nitro-3-(1,1,2,2-tetrafluoroethoxy)benzene Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：UN 2810
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：TOXIC
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38

Additional information on 1-Nitro-3-(1,1,2,2-tetrafluoroethoxy)benzene

Research Brief on 1-Nitro-3-(1,1,2,2-tetrafluoroethoxy)benzene (CAS: 1644-21-9) in Chemical and Biomedical Applications

1-Nitro-3-(1,1,2,2-tetrafluoroethoxy)benzene (CAS: 1644-21-9) is a fluorinated aromatic compound that has garnered significant attention in recent chemical and biomedical research due to its unique structural and electronic properties. This compound features a nitro group and a tetrafluoroethoxy substituent on a benzene ring, which contribute to its reactivity and potential applications in pharmaceuticals, agrochemicals, and materials science. Recent studies have explored its synthesis, reactivity, and biological activities, making it a compound of interest for drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the potential of 1-Nitro-3-(1,1,2,2-tetrafluoroethoxy)benzene as a building block for novel antimicrobial agents. The researchers synthesized a series of derivatives and evaluated their activity against drug-resistant bacterial strains. The results indicated that certain derivatives exhibited potent inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli, suggesting its promise in addressing antibiotic resistance.

In the field of organic synthesis, a 2022 paper in Organic Letters highlighted the use of 1-Nitro-3-(1,1,2,2-tetrafluoroethoxy)benzene as a precursor for palladium-catalyzed cross-coupling reactions. The study demonstrated its efficacy in Suzuki-Miyaura and Heck reactions, yielding high-value intermediates for pharmaceutical synthesis. The tetrafluoroethoxy group was found to enhance the electron-withdrawing nature of the aromatic ring, facilitating nucleophilic substitution and metal-catalyzed transformations.

Another recent application of this compound is in the development of fluorinated liquid crystals, as reported in a 2023 Advanced Materials study. The incorporation of 1-Nitro-3-(1,1,2,2-tetrafluoroethoxy)benzene into liquid crystalline materials improved their thermal stability and electro-optical properties, making them suitable for next-generation display technologies. The study emphasized the role of fluorine atoms in modulating intermolecular interactions and phase behavior.

From a toxicological perspective, a 2021 study in Chemical Research in Toxicology examined the metabolic pathways and potential cytotoxicity of 1-Nitro-3-(1,1,2,2-tetrafluoroethoxy)benzene. Using in vitro models, the researchers identified nitro-reduction and oxidative defluorination as major metabolic routes, with implications for its safety profile in biomedical applications. The findings underscored the need for further in vivo studies to assess its pharmacokinetics and long-term effects.

In conclusion, 1-Nitro-3-(1,1,2,2-tetrafluoroethoxy)benzene (CAS: 1644-21-9) represents a versatile compound with broad applications in medicinal chemistry, materials science, and synthetic methodology. Ongoing research continues to uncover its potential, particularly in addressing challenges such as antimicrobial resistance and advanced material design. Future studies should focus on optimizing its synthetic routes, expanding its derivative library, and evaluating its biological efficacy and safety in preclinical models.